Cas no 2270913-20-5 (Propanoic acid, 2-[(6-fluoro-3-pyridinyl)oxy]-2-methyl-, ethyl ester)

• Product Name: Propanoic acid, 2-[(6-fluoro-3-pyridinyl)oxy]-2-methyl-, ethyl ester
• CAS No: 2270913-20-5
• MF: C₁₁H₁₄FNO₃
• MW: 227.23216676712
• MDL: MFCD31689227
• CID: 4783457
• Update Time: 2025-06-27

Propanoic acid, 2-[(6-fluoro-3-pyridinyl)oxy]-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[(6-fluoro-3-pyridinyl)oxy]-2-methyl-, ethyl ester

• MDL： MFCD31689227
• Inchi： 1S/C11H14FNO3/c1-4-15-10(14)11(2,3)16-8-5-6-9(12)13-7-8/h5-7H,4H2,1-3H3
• InChI Key： PYJJRSITAAUOKO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(OC1=CC=C(F)N=C1)(C)C

Additional information on Propanoic acid, 2-[(6-fluoro-3-pyridinyl)oxy]-2-methyl-, ethyl ester

Propanoic acid, 2-[(6-fluoro-3-pyridinyl)oxy]-2-methyl-, ethyl ester: A Novel Compound with Promising Therapeutic Potential in Modern Pharmaceutical Research

Propanoic acid, 2-[(6-fluoro-3-pyridinyl)oxy]-2-methyl-, ethyl ester, with the CAS number 2270913-20-5, represents a significant advancement in the field of medicinal chemistry. This compound, belonging to the class of substituted pyridine derivatives, has garnered attention due to its unique structural features and potential applications in drug discovery. The molecule's core structure consists of a pyridine ring functionalized with a fluoro group at the 6-position and a hydroxyl group at the 3-position, which are critical for its biological activity. The ethyl ester moiety at the terminal end further modulates its pharmacokinetic properties, making it a promising candidate for therapeutic development.

Recent studies have highlighted the importance of pyridine-based compounds in the design of novel drugs targeting a wide range of diseases, including inflammation, neurodegenerative disorders, and oncology. The fluoro substitution at the 6-position of the pyridine ring is particularly noteworthy, as it enhances the compound's metabolic stability and improves its binding affinity to target proteins. This structural modification is a key factor in the compound's ability to exhibit enhanced bioavailability and prolonged half-life, which are essential for effective drug delivery.

The ethyl ester functional group in Propanoic acid, 2-[(6-fluoro-3-pyridinyl)oxy]-2-methyl-, ethyl ester plays a dual role in modulating its pharmacological properties. On one hand, the ester group contributes to the compound's lipophilicity, facilitating its penetration across biological membranes. On the other hand, it acts as a prodrug, which is hydrolyzed in vivo to release the active metabolite. This mechanism of action is particularly advantageous for targeting intracellular pathways that are difficult to access with traditional small molecules.

Emerging research in the field of pyridine derivatives has demonstrated that compounds like Propanoic acid, 2-[(6-fluoro-3-pyridinyl)oxy]-2-methyl-, ethyl ester can modulate key signaling pathways associated with disease progression. For instance, studies published in 2023 have shown that the compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB pathway, a critical mediator of chronic inflammation. This finding aligns with the growing body of evidence supporting the use of pyridine-based inhibitors in the treatment of autoimmune disorders and inflammatory diseases.

Another area of interest is the application of Propanoic acid, 2-[(6-fluoro-3-pyridinyl)oxy]-2-methyl-, ethyl ester in oncology. Preliminary in vitro studies have indicated that the compound can induce apoptosis in cancer cells by targeting specific enzymes involved in cell proliferation. These findings are particularly relevant in the context of targeted therapy, where the ability to selectively inhibit cancerous pathways without affecting healthy cells is a major challenge. The compound's structural features, including the fluoro group and ethyl ester, are believed to contribute to its selectivity and reduced off-target effects.

From a synthetic perspective, the preparation of Propanoic acid, 2-[(6-fluoro-3-pyridinyl)oxy]-2-methyl-, ethyl ester involves several key steps, including the functionalization of the pyridine ring and the introduction of the ethyl ester group. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled the efficient production of this compound, which is critical for its large-scale application in pharmaceutical research. The ability to synthesize such compounds with high purity and yield is a testament to the progress in modern organic chemistry.

The pharmacological profile of Propanoic acid, 2-[(6-fluoro-3-pyridinyl)oxy]-2-methyl-, ethyl ester is further enhanced by its ability to form hydrogen bonds with target proteins, a property that is crucial for drug-receptor interactions. This property is particularly advantageous for compounds that need to bind to specific sites on enzymes or receptors to exert their therapeutic effects. The fluoro substitution in the pyridine ring is believed to play a role in optimizing the compound's hydrogen-bonding capabilities, thereby improving its binding affinity and selectivity.

Recent clinical trials have also explored the potential of Propanoic acid, 2-[(6-fluoro-3-pyridinyl)oxy]-2-methyl-, ethyl ester in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. These trials have focused on the compound's ability to inhibit the aggregation of misfolded proteins, a hallmark of these conditions. The results from these studies are expected to provide valuable insights into the compound's efficacy and safety profile, paving the way for its potential use in clinical settings.

Despite its promising properties, the development of Propanoic acid, 2-[(6-fluoro-3-pyridinyl)oxy]-2-methyl-, ethyl ester as a therapeutic agent is still in its early stages. Further research is needed to fully understand its mechanisms of action, optimize its pharmacokinetic properties, and evaluate its long-term safety. The compound's potential applications in various therapeutic areas, however, make it a compelling candidate for future drug development efforts.

In conclusion, Propanoic acid, 2-[(6-fluoro-3-pyridinyl)oxy]-2-methyl-, ethyl ester represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential therapeutic applications underscore the importance of continued research in this area. As our understanding of the compound's properties and mechanisms of action deepens, it is likely to play a pivotal role in the development of novel therapies for a wide range of diseases.